(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)(thiophen-3-yl)methanone

Specification

• CAS No.: 2034557-39-4
• Molecular Formula: C15H22N2OS2
• Molecular Weight: 310.47
• IUPAC Name: [4-(thian-4-yl)-1,4-diazepan-1-yl]-thiophen-3-ylmethanone
• Standard InChI: InChI=1S/C15H22N2OS2/c18-15(13-2-9-20-12-13)17-6-1-5-16(7-8-17)14-3-10-19-11-4-14/h2,9,12,14H,1,3-8,10-11H2
• Standard InChI Key: CVRACPVDVXMTFI-UHFFFAOYSA-N
• SMILES: C1CN(CCN(C1)C(=O)C2=CSC=C2)C3CCSCC3

Introduction

Synthesis

While specific synthesis methods for this compound are not readily available in the literature, similar compounds incorporating 1,4-diazepane and thiophene moieties are synthesized via:

• Multi-step reactions: Starting with commercially available precursors like thiophene derivatives and diazepane intermediates.

• Functionalization of thiophene: Incorporating ketone groups through Friedel-Crafts acylation.

• Cyclization reactions: To form the tetrahydrothiopyran ring under controlled conditions.

Characterization techniques typically include:

• NMR spectroscopy (¹H and ¹³C): To confirm structural details.

• Mass spectrometry (MS): For molecular weight verification.

• Infrared (IR) spectroscopy: To identify functional groups.

Potential Applications

Based on its structure, this compound could have applications in various fields:

Medicinal Chemistry

Heterocyclic compounds like this one are often explored for their pharmacological properties:

• The 1,4-diazepane moiety is found in drugs with anxiolytic, anticonvulsant, and antipsychotic properties.

• The thiophene group is common in anti-inflammatory and antimicrobial agents.

Biological Activity

Although no specific studies on this compound exist, similar structures are investigated for:

• Enzyme inhibition (e.g., proteases or kinases).

• Antimicrobial activity against bacterial or fungal strains.

• Potential as CNS-active agents due to the diazepane core.

Material Science

The thiophene ring suggests possible use in organic electronics or as a precursor for conducting polymers.

Heterocyclic Chemistry

The combination of sulfur-containing rings and nitrogen heterocycles makes this compound an interesting target for synthetic organic chemists exploring new methodologies.